Cas no 33184-59-7 (Benzoic acid, 2-benzoyl-4-fluoro-)

Benzoic acid, 2-benzoyl-4-fluoro- structure
33184-59-7 structure
Product Name:Benzoic acid, 2-benzoyl-4-fluoro-
CAS No:33184-59-7
MF:C14H9FO3
MW:244.217867612839
CID:1460416
Update Time:2024-08-24

Benzoic acid, 2-benzoyl-4-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-benzoyl-4-fluoro-
    • Inchi: 1S/C14H9FO3/c15-10-6-7-11(14(17)18)12(8-10)13(16)9-4-2-1-3-5-9/h1-8H,(H,17,18)
    • InChI Key: MBXMUAIOMGRBTF-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(F)C=C1C(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 244.05357

Experimental Properties

  • Density: 1.325±0.06 g/cm3(Predicted)
  • Melting Point: 115-117 °C(Solv: isopropanol (67-63-0))
  • Boiling Point: 446.7±35.0 °C(Predicted)
  • PSA: 54.37
  • pka: 3.48±0.10(Predicted)

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